BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety, Handling, and
MSDS for 3-Propionylindole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(1H-Indol-3-yl)propan-1-one

Cat. No.: B101217

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data and general
laboratory safety protocols. No specific, comprehensive Safety Data Sheet (SDS) from a
manufacturer was available for 3-propionylindole (CAS No. 22582-68-9) at the time of
publication. The information provided herein should be used as a guide and supplemented by a
thorough, substance-specific risk assessment before handling.

Chemical Identification

Identifier Value

Common Name 3-Propionylindole

Systematic Name 1-(1H-indol-3-yl)propan-1-one
CAS Number 22582-68-9

Molecular Formula C11H11NO

Molecular Weight 173.21 g/mol

(A structural representation would be included
Structure ] ]
here in a full whitepaper)

Hazard Identification and Classification
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3-Propionylindole is classified as a hazardous substance. The following table summarizes its
hazard statements as per the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).

Hazard Class GHS Hazard Statement Signal Word
Acute toxicity, Oral (Category ) ]
2 H302: Harmful if swallowed Warning
Skin corrosion/irritation o ]

H315: Causes skin irritation Warning
(Category 2)
Serious eye damage/eye H318: Causes serious eye
o Danger
irritation (Category 1) damage

Specific target organ toxicity, )
] ] H335: May cause respiratory ]
single exposure; Respiratory o Warning
o irritation
tract irritation (Category 3)

Hazard Pictograms:

(Pictograms for "Corrosion," "Exclamation Mark," and "Health Hazard" would be displayed here
in a full whitepaper)

Safe Handling and Storage

Due to the hazardous nature of 3-propionylindole, stringent adherence to safety protocols is
mandatory.

3.1. Handling:

Work with this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

Avoid the generation and inhalation of dust.[1]

Prevent contact with skin and eyes by wearing appropriate personal protective equipment.

Keep away from sources of ignition as many organic substances are flammable.[1]
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» Wash hands thoroughly after handling.

3.2. Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.

Store separately from incompatible materials such as strong oxidizing agents.

Follow all institutional and regulatory guidelines for the storage of hazardous materials.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table
outlines the recommended PPE for handling 3-propionylindole.
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PPE Category

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A face shield
should be worn in situations

with a splash hazard.[2]

To protect eyes from dust
particles and potential
splashes, which can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene)
should be worn. Inspect gloves

for integrity before each use.

To prevent skin contact, as the
compound is a known skin
irritant.[2]

Body Protection

A full-length, buttoned
laboratory coat is mandatory.
For tasks with a higher risk of
splashes or spills, a chemically
resistant apron or coveralls are

recommended.[2]

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area or
a chemical fume hood. If dust
generation is unavoidable and
engineering controls are
insufficient, a NIOSH-approved
respirator with a particulate
filter (N95 or higher) may be

necessary.

To prevent inhalation of
airborne particles that can

cause respiratory irritation.

Footwear

Closed-toe shoes that fully

cover the feet are required.

Standard laboratory practice to

protect against spills.[3]

First Aid Measures

In the event of exposure, immediate and appropriate action is critical.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15-20 minutes, occasionally
lifting the upper and lower eyelids.[4][5] Seek
immediate medical attention from an eye

specialist.[5] Do not rub the eye.[5]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.[4]
Remove contaminated clothing. If irritation

persists, seek medical attention.

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

Inhalation o ) o ]
respiration. Seek medical attention if respiratory
irritation or other symptoms persist.

) Do NOT induce vomiting. Rinse mouth with

Ingestion

water. Seek immediate medical attention.

Accidental Release and Disposal

6.1. Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 4.

For small spills of solid material, carefully sweep up the material to avoid generating dust

and place it in a sealed, labeled container for disposal.

6.2. Disposal:

Prevent the material from entering drains or waterways.

¢ Dispose of 3-propionylindole and any contaminated materials as hazardous waste.[6]

o All waste must be packaged in containers that are compatible with the material.[7]
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» Follow all local, state, and federal regulations for hazardous waste disposal.[6][8] Do not
dispose of down the drain.[1]

Toxicological Information

Detailed toxicological studies for 3-propionylindole are not readily available in the public
domain. The GHS classification indicates the following potential health effects:

Effect Description
Acute Oral Toxicity Harmful if swallowed.
Skin Irritation Causes skin irritation upon contact.

Causes serious, potentially irreversible, eye
Eye Damage
damage.

_ o May cause irritation to the respiratory tract upon
Respiratory Irritation _ .
inhalation of dust.

No information was found regarding carcinogenicity, mutagenicity, or reproductive toxicity. As
with any chemical with incomplete toxicological data, it should be handled with the utmost
caution, assuming high potency.

Experimental Protocols and Visualizations

8.1. Standard Handling Protocol Workflow

The following diagram illustrates a standard workflow for safely handling 3-propionylindole in a
laboratory setting.
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Caption: Standard laboratory workflow for handling 3-propionylindole.
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8.2. Emergency Response Logic for Accidental Exposure

This diagram outlines the logical steps to be taken in the event of an accidental exposure to 3-
propionylindole.
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Caption: Emergency first aid response for exposure to 3-propionylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Safety, Handling, and MSDS
for 3-Propionylindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101217#safety-handling-and-msds-for-3-
propionylindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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